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Compound of Interest

Compound Name: 3-Benzoyl-7-methoxycoumarin

CAS No.: 64267-12-5

Cat. No.: B023905

Get Quote

CAS: 64267-12-5 | Formula: C

H

O

| MW: 280.28 g/mol [1]

Executive Summary
3-Benzoyl-7-methoxycoumarin is a bioactive coumarin derivative characterized by a

benzopyrone scaffold substituted with an electron-donating methoxy group at position 7 and an

electron-withdrawing benzoyl group at position 3. This "push-pull" electronic structure confers

significant photophysical properties, making it a potent fluorophore, a photoinitiator for

polymerization, and a chelating ligand for transition metals (Cu, Ni, Zn). In drug development,

its scaffold serves as a pharmacophore for anti-viral (MEK1 inhibition) and anti-cancer agents,

leveraging its ability to intercalate DNA and inhibit specific kinases.

Synthesis & Reaction Engineering
The industrial and laboratory standard for synthesizing 3-Benzoyl-7-methoxycoumarin is the

Knoevenagel Condensation. This pathway is preferred over the Pechmann condensation for 3-
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acyl derivatives due to higher regioselectivity and milder conditions.

Protocol: Knoevenagel Condensation
Reaction Class: Base-catalyzed Carbonyl Condensation Precursors: 2-Hydroxy-4-

methoxybenzaldehyde (Salicylaldehyde derivative) + Ethyl Benzoylacetate.

Step-by-Step Methodology
Stoichiometry: Combine 2-hydroxy-4-methoxybenzaldehyde (1.0 eq) and ethyl

benzoylacetate (1.0 eq) in ethanol or acetonitrile.

Catalysis: Add a catalytic amount of piperidine (0.1 eq). The secondary amine acts as a

nucleophilic catalyst, forming an iminium ion intermediate that accelerates the deprotonation

of the

-keto ester.

Reflux: Heat the mixture to reflux (78–82 °C) for 2–4 hours.

Monitoring: Track consumption of the aldehyde via TLC (Mobile phase: Hexane/Ethyl Acetate

3:1).

Work-up: Cool to room temperature. The product typically precipitates as a solid.

Purification: Recrystallize from ethanol or acetic acid to yield needle-like crystals.

Reaction Mechanism Visualization
The following diagram illustrates the catalytic cycle and ring-closure mechanism.
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Figure 1: Synthetic pathway via piperidine-catalyzed Knoevenagel condensation.

Crystallographic & Structural Analysis
While specific unit cell parameters for the 3-benzoyl derivative are often proprietary or

embedded in aggregate databases, its structural behavior is rigorously inferred from its close

homolog 3-acetyl-7-methoxycoumarin and related 3-acylcoumarins.

Molecular Conformation
Coumarin Core: The bicyclic coumarin system (benzene fused to

-pyrone) is essentially planar.

3-Benzoyl Torsion: Unlike the planar core, the benzoyl group at C3 is not coplanar with the

coumarin ring. Steric repulsion between the carbonyl oxygen of the coumarin (C2=O) and

the phenyl ring of the benzoyl group forces a rotation.

Predicted Torsion Angle: ~45–60° out of plane.

Effect: This non-planarity reduces

-conjugation slightly compared to a fully planar system but prevents aggregation-caused
quenching (ACQ) in the solid state, enhancing fluorescence.

Supramolecular Architecture (Crystal Packing)
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The crystal lattice is stabilized by a network of weak non-covalent interactions, critical for its

solubility and bioavailability profile.

Interaction Type Description Structural Role

-

Stacking

Interaction between the

electron-rich phenolic ring and

the electron-deficient pyrone

ring of adjacent molecules.

Forms "molecular pillars" along

the crystallographic short axis

(typically a-axis).

C-H···O Hydrogen Bonds

Weak hydrogen bonds

between the methoxy methyl

hydrogens and the carbonyl

oxygens (C=O).

Links the

-stacked pillars into a 3D

network.[2]

Dipole Alignment
Anti-parallel alignment of the

carbonyl dipoles.

Minimizes electrostatic

repulsion, favoring a

centrosymmetric space group

(typically P2

/c or P-1).

Packing Logic Workflow
The following diagram details the hierarchy of forces assembling the crystal.
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Figure 2: Supramolecular assembly hierarchy from single molecule to crystal lattice.

Spectroscopic Characterization
Validation of the structure is achieved through distinct spectroscopic signatures.[3][4][5][6]

Nuclear Magnetic Resonance (NMR)[3][7][8]
H NMR (DMSO-d

, 400 MHz):

3.84 ppm (s, 3H): Methoxy group (-OCH

).[7]

8.35–8.50 ppm (s, 1H): H-4 proton.[7] This singlet is diagnostic for 3-substituted
coumarins; it is deshielded by the adjacent carbonyls.
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7.40–7.90 ppm (m, Ar-H): Aromatic protons of the benzoyl and coumarin rings.

C NMR:

Distinct carbonyl peaks: Lactone C=O (~160 ppm) and Ketone C=O (~190 ppm).

Infrared Spectroscopy (FT-IR)[6][9]
1720–1740 cm

: Lactone C=O stretch (High frequency due to ring strain).

1650–1670 cm

: Benzoyl C=O stretch (Conjugated ketone).

1600 cm

: C=C aromatic stretching.

Applications in Drug Development & Materials
Metal Chelation & Biological Activity
The 3-benzoyl-7-methoxycoumarin scaffold acts as a bidentate O,O-donor ligand.

Mechanism: It coordinates to metal ions (Cu

, Ni

) via the lactone carbonyl oxygen and the benzoyl carbonyl oxygen.

Utility: These complexes show enhanced DNA binding affinity (intercalation) and cytotoxicity

against cancer cell lines compared to the free ligand. The metal complexation locks the

rotation of the benzoyl group, increasing planarity and intercalation potential.

Photo-Cleavable Protecting Groups
In chemical biology, derivatives of this molecule are used as "caged" compounds. Upon UV

irradiation, the coumarin chromophore absorbs energy and undergoes cleavage, releasing the
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attached drug or effector molecule. The high extinction coefficient of the 7-methoxy variant

makes it efficient for this purpose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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